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Compound of Interest

Compound Name:
2-(Difluoromethyl)aniline

hydrochloride

CAS No.: 1422344-12-4

Cat. No.: B1432145

Get Quote

Chemical Profile & Structural Logic
Compound Identity:

IUPAC Name: 2-(Difluoromethyl)aniline hydrochloride[2]

Common Name: 2-Amino-(

-difluoro)toluene hydrochloride

CAS Number (Free Base): 338-99-8

CAS Number (HCl Salt): 67272-07-5

Molecular Formula:

[1]

Molecular Weight: 179.60 g/mol (Salt); 143.13 g/mol (Free Base)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1432145#bc-rfq
https://www.benchchem.com/product/b1432145/docs?utm_src=pdf-body#technical-guide-spectral-characterization-of-2-difluoromethyl-aniline-hydrochloride
https://patents.google.com/patent/WO2021070132A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Causality: The molecule consists of an aniline core substituted at the ortho position

with a difluoromethyl (

) group.[1] The hydrochloride salt form protonates the amine, converting the electron-donating

group into an electron-withdrawing

group. This transformation significantly alters the NMR chemical shifts of the aromatic ring
compared to the free base.[1]

Fluorine Effect: The geminal fluorine atoms create a strong inductive effect (

), deshielding the methine proton and carbon.[1]

Salt Effect: The ammonium moiety (

) eliminates the lone pair conjugation into the ring, shifting aromatic protons downfield
relative to the free aniline.[1]

Spectral Analysis: Nuclear Magnetic Resonance
(NMR)
Experimental Protocol for NMR Analysis

Solvent: DMSO-

is the preferred solvent.[1] It ensures complete solubility of the salt and prevents rapid
exchange of the ammonium protons, allowing them to be visualized.[1]

Reference: TMS (

0.00 ppm) or residual DMSO (

2.50 ppm).[1]

A. H NMR Data (400 MHz, DMSO- )
The proton spectrum is defined by three distinct regions: the exchangeable ammonium

protons, the aromatic region, and the diagnostic difluoromethyl triplet.[1]
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Signal

Chemical
Shift (

ppm)

Multiplicity Integration
Coupling (

Hz)
Assignment

A 9.50 – 10.50 Broad Singlet 3H - (Ammonium)

B 7.40 – 7.60 Multiplet 2H - Ar-H (C4, C6)

C 7.20 – 7.40 Multiplet 2H - Ar-H (C3, C5)

D 6.90 – 7.30 Triplet 1H (Methine)

Interpretation & Validation:

The

Triplet: This is the "fingerprint" signal.[1] It appears as a triplet due to coupling with two
equivalent

F nuclei.[1] The large geminal coupling constant (

Hz) is characteristic of the

moiety.[1]

Note: If the signal appears as a broad singlet or distorted triplet, check for proton

exchange or poor shimming.[1]

Ammonium Protons: In

, the signal at ~10 ppm will disappear due to deuterium exchange (

).[1] This confirms the salt form.[1]

B. F NMR Data (376 MHz, DMSO- )
The fluorine spectrum is simpler but highly diagnostic.[1]
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Signal

Chemical Shift
(

ppm)

Multiplicity
Coupling (

Hz)
Assignment

A -114.0 to -118.0 Doublet

Self-Validating Logic: The

F signal must appear as a doublet because the two equivalent fluorine atoms couple to the
single methine proton (

in

). The coupling constant measured here (

) must match the coupling constant measured in the

H NMR spectrum for the triplet. If they do not match, the assignment is incorrect.

C. C NMR Data (100 MHz, DMSO- )
Carbon NMR is dominated by C-F coupling, resulting in triplets for carbons close to the fluorine

atoms.[1]

Signal

Chemical Shift
(

ppm)

Multiplicity
Coupling (

)
Assignment

1 125.0 – 135.0
Singlets/Doublet

s
- Aromatic C-H

2 110.0 – 120.0 Triplet Hz (Methine C)

3 ~130.0 Triplet Hz

Ar-C (ipso to

)

Mass Spectrometry (MS) Profile
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Ionization Logic (ESI vs. EI)
ESI (+): In Electrospray Ionization, the salt dissociates.[1] You will observe the protonated

free base.[1]

Observed Ion:

Da.[1]

EI (70 eV): Electron Impact ionizes the free base (thermal dissociation of HCl in the inlet).[1]

Molecular Ion (

):

143.[1]

Fragmentation Pathway (EI)
The fragmentation pattern validates the presence of the difluoromethyl group.[1]

(143): Parent peak.[1]

(124): Loss of a single fluorine atom.[1]

(123): Elimination of hydrogen fluoride (common in ortho-substituted fluorinated aromatics).
[1]

(92): Loss of the entire difluoromethyl group, leaving the aniline cation (tropylium-like
derivative).[1]

Molecular Ion
[M]+ m/z 143

[M - F]+
m/z 124- F (19)

[M - HF]+
m/z 123

- HF (20)

[M - CHF2]+
m/z 92

- CHF2 (51)
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Figure 1: Predicted EI-MS fragmentation pathway for 2-(difluoromethyl)aniline.

Infrared Spectroscopy (IR)
The IR spectrum distinguishes the salt from the free base.[1]

Frequency (

)
Intensity Assignment Note

2600 – 3200 Broad, Strong Stretch

Characteristic of

Ammonium salt (

). Overlaps C-H

stretches.[1]

1500 – 1600 Medium Aromatic
Ring breathing

modes.[1]

1000 – 1200 Strong Stretch

Multiple bands due to

.

~750 Strong Out-of-plane
Ortho-substitution

pattern.[1]

Diagnostic Check: If you see sharp doublets around 3300-3400 cm

, your sample has reverted to the free base (loss of HCl). The salt should show the broad
"ammonium band" centered around 2900 cm

.[1]

Characterization Workflow & Visualization
The following diagram illustrates the logical flow for confirming the structure using the data

described above.
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Figure 2: Step-by-step structural validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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